The low-energy electron irradiation improves the electrical properties of the Ti-doped chromium thin films obtained by Laser-assisted Thermionic Vacuum Arc (LTVA). The irradiation doses, between 0.6 C/m 2 and 326.4 C/m 2 , operate as a nanozonal melting effect, decreasing the metallic alloy's roughness, and increasing the electrical conductivity at a depth up to 8 nm. Therefore, the grain sizes of the surface nanostructures are increased after irradiation, but the surface roughness is substantially improved. By tailoring the surface parameters like crystallinity and roughness of the metallic thin films used as electrodes in the OLED technologies, a reduction of the Schottky contacts between the metal and semiconductor contact is expected. This fact minimizes the contact resistance between the metallic and semiconductor thin films and increases the charge injection across the OLED sandwich structures.

With the miniaturization of digital integrated circuits, electronic systems with increased functionality and enhanced performance are preferred. Multi-valued logic design is a promising alternative that offers a higher number of data/information which leads to energy efficiency, higher information density and reduced circuit overheads in terms of interconnect complexity. Hence in this work multi-valued logic design benefits of increased computational capability and reduced interconnect complexity are being explored for the implementation of sequential elements viz. ternary shift registers. Carbon nanotube field-effect transistors(CNTFETs) unique feature of alteration of threshold voltage by variations in CNT diameter further favor its suitability to implement ternary logic designs. Here single-edge triggered ternary shift registers design methodology is presented using multiplexer based D-flip-flop cells. The design of D-flip-flops is performed using multiplexer based positive and negative latches. After this series connection of D-flip-flop is performed to construct serial input serial output and parallel input serial output registers. The parallel input serial output registers can operate in two modes of loading and shifting and three different configurations of AND-OR logic, NAND logic and latch based selection circuitry are proposed. For performance analysis Synopsis HSPICE simulations are conducted using the 32 nm CNTFET Stanford model. According to simulation results, for the proposed ternary shift registers maximum reduction in power consumption and energy consumption of more than 80% are obtained as compared to recent counterparts.

In this article, using calibrated 2-D TCAD simulations we report a trench Bipolar I-MOS for the realization of a spiking neural network. We demonstrated that the proposed trench Bipolar I-MOS LIF neuron can emulate the biological neuronal nature and exhibits a low threshold voltage (−0.16 V), which is ∼|400 mV| lower than the past reported LBIMOS LIF neuron. Moreover, the trench Bipolar I-MOS neuron consumes 0.35 pJ energy per spike, which is ∼100x lower in comparison to the PDSOI LIF neuron. Further, the proposed LIF neuron shows ∼10x reduction in energy per spike than the recently published Ge MOSFET and JLFET based LIF neurons. In addition, the proposed trench Bipolar I-MOS LIF neuron exhibits ∼6 orders high spiking frequency than the biological neuron. Also, the proposed device shows a ∼1.1x reduction in the breakdown voltage as compared to the conventional Bipolar I-MOS. This is due to the crowding of the electric field near the gate edges.

A resistive random access memory (RRAM) as an emerging nanoelectronic device, is widely used for memory and physical unclonable function (PUF) applications. The compatibility of RRAM PUFs with memory architectures can be exploited to reduce the hardware overhead. Therefore, an intrinsic PUF using dynamic variations of resistive crossbar arrays is presented in this paper. Based on an improved sense amplifier (SA), the proposed intrinsic RRAM PUF can be fully configured as a memory cell or a PUF cell, leading to a minimal design overhead. Using the device-to-device (D2D) variation of an RRAM, a significant number of challenge-response pairs (CRPs) is generated with a flexible configuration of the resistive crossbar arrays. The proposed RRAM PUF can be refreshed to a new instance relying on the cycle-to-cycle (C2C) variation of an RRAM. An efficient challenge generation method is presented to improve the security of the proposed RRAM PUF. To verify the performance of the proposed RRAM PUF, 20 instances are simulated and implemented using a compact Spice model and a UMC 65 nm CMOS process technology, respectively. The simulation results show that the proposed RRAM PUF exhibits good performances with a high uniqueness, reliability, and reconfigurability. The randomness of the PUF is evaluated by the National Institute of Standards and Technology (NIST) and autocorrelation function (ACF) tests. Moreover, the experimental results show that the proposed RRAM PUF achieves a good resistance against machine learning (ML) attacks.

The effects of Argon (Ar) on the Synthesis and Photocatalytic activities of monolayer Graphene under the flow of Methane (CH4) and Hydrogen (H2) gas has been studied. The Chemical Vapor Deposition (CVD) method was used to create a large area of monolayer graphene with features that meet the needs of a wide variety of applications. With this, the possibility of varying the dimensions of graphene by differing the argon gas while keeping other parameters constant was demonstrated. This helps with the ability to control the size and number of layers of graphene for different applications. Further, the photocatalytic activities of produced graphene were examined during CVD at various argon gas flow rates to observe their effects on the performances of graphene. The result shows that the synthesized graphene at Ar = 80 sccm is a monolayer with perfectly shaped edges. After exfoliation, the graphene obtained was properly formed with a large surface area, which helped achieve the results of higher photocatalytic activity.

We improve photovoltaic performance by incorporating graphene quantum dots (GQDs) into dye-sensitized solar cells (DSSCs). GQD can emit green fluorescence (∼530 nm) in the ultraviolet wavelength range (∼340 nm), and this characteristic is applied to enhance the light absorption ability of N719 dye. Using GQDs as auxiliary sensitizers to achieve co-sensitization with N719 dye can enhance the photovoltaic performance of DSSCs. We observed the photoresponse characteristics of DSSCs with different sensitization effects by incident photon-to-current conversion efficiency (IPCE). According to the results, the photoelectric conversion efficiency of DSSCs using the GQD+N719 co-sensitized photoanode was increased to 5.14%, which is a 20% improvement.

For the theoretical investigation of stanene nanoribbons (SnNRs) as metal interconnect, first principles calculations are carried out using density functional theory (DFT). The structural, electronic, and transport characteristics of SnNRs with hydrogen/fluorine (H/F) edge passivations are evaluated. Computations of the binding energy ( $E_{b}$ ) and formation energy ( $E_{forn}$ ) show that fluorination enhances the thermodynamic stability of SnNRs. The considered SnNRs are observed to be metallic from the bandstructure and density of states computations. Owing to the metallicity, SnNRs are proposed for nanoscale metal interconnect applications. For the quantum transport computations, the non-equilibrium Green's function (NEGF) formalism is used. Current-voltage ( $I$ - $V$ ) characteristics are linear for both edge hydrogenated (H-SnNR-H) and both edge fluorinated (F-SnNR-F) SnNRs. Typical parasitic parameters that influence the nanoscale interconnect performance such as quantum resistance ( $R_{Q}$ ), quantum capacitance ( $C_{Q}$ ), and kinetic inductance ( $L_{K}$ ) are evaluated. Further, the small scale driver-interconnect-load (DIL) circuit model of the SnNR nanoribbons is considered to evaluate the interconnect performance. Performance metrics such as delay ( $\tau _{delay}$ ), power delay product ( $PDP$ ), stability, frequency response analysis, and crosstalk effect are evaluated for H-SnNR-H and F-SnNR-F interconnects. Thus, the obtained findings suggest that SnNRs can be considered as promising candidates for nanoscale metal interconnect applications.

Terahertz (THz)-band nanocommunication is envisioned to revolutionize the future of wireless communications by enabling applications in nanoscale domains such as the Internet of Nanothings, wireless on-chip communications, and advanced health monitoring. However, communication between nanodevices is hindered by the highly frequency-selective and distance-dependent nature of the THz channel, which ultimately restricts nanocommunication distances to a few millimeters. Moreover, attempts by multiple nanodevices to access the channel simultaneously increase the interference in the overall communication system. In this study, a new pulse-based modulation scheme for nanonetworks called time-hopping multilevel pulse position modulation (TH ML-PPM) is proposed and its performance in a multiuser nanocommunication scenario is analyzed. In ML-PPM, each nanomachine in the nanonetwork first transforms the transmitted bits into multilevels by using several orthogonal codes and then modulates each multilevel code into a pulse position. The generated ML-PPM signal is subsequently time-hopped to achieve multiple access. Employing orthogonal coding results in spreading gain at the nanoreceiver, which improves the performance of the proposed scheme. The bit error rate and link capacity of the time-hopped multilevel PPM scheme are evaluated for different THz propagation conditions and system design parameters. The results show that for a THz channel with 10% water vapor concentration, a link capacity of more than 100 gigabits per second is achieved across a transmission distance of $0.5 \,\mathrm{m}\mathrm{m}$ .

Multi-threaded design of the applications has given a new dimension to the execution concurrency. The Network-on-Chip (NoC) infrastructure has evolved as the communication backbone in multiprocessor System-on-Chips (MPSoCs) to exploit Thread-Level Parallelism (TLP). Mapping the threads of various applications on the processing cores is crucial in utilizing the resources of a many-core system. An application's performance depends primarily on the mapping strategy. However, the performance of an application gets influenced significantly by the underlying network architecture of the NoC. The present work proposes a run-time application mapping technique based on the Cube-Tree-Hybrid (CTH) topology focusing on the traffic load balancing across the network. The mapping overhead decreased significantly by exploiting the low network diameter of CTH with its high scalability and path diversity, projecting a 31% reduction in normalized execution time over the prevalent algorithms on the existing mapping platforms. Rigorous experimentation with varying application and network sizes is carried out across mesh, ZMesh, torus, and Mest-of-Tree (MoT) networks. The experimental observations project that the proposed algorithm results in sustainable application performance with 15%-21% gain in the overall energy consumption over the existing state-of-the-art techniques across various benchmark workloads.

p-type silicon (p-Si)/macro-assembled graphene nanofilm (nMAG)/n-type silicon (n-Si) heterojunction is utilized to fabricate near-infrared photodetector. Dual built-in electric fields were established in the same direction at the p-Si/nMAG and nMAG/n-Si heterojunctions, providing an enhanced electron-hole separation ability. The p-Si/nMAG/n-Si device has realized responsivities of 90 mA/W and 45 mA/W under 900 nm and 1064 nm illumination at room temperature and corresponding external quantum efficiency (EQE) of 11.8% and 5.2%, respectively, which is 30% and 45% higher than that of the single-junction nMAG/n-Si device. In this work, we applied two-dimensional (2D) carbon materials combined with monocrystalline silicon to explore complementary metal-oxide-semiconductor (CMOS) process-compatible device fabrication techniques, which paves the way to develop low-cost and large-scale near-infrared carbon-based photodetectors.